Cas no 21337-32-6 (1,3-dimethyl-2-(methylsulfanyl)-1H-1,3-benzodiazol-3-ium iodide)

• Product Name: 1,3-dimethyl-2-(methylsulfanyl)-1H-1,3-benzodiazol-3-ium iodide
• CAS No: 21337-32-6
• MF: C₁₀H₁₃IN₂S
• MW: 320.193093061447
• CID: 6565088
• PubChem ID: 165657978
• Update Time: 2024-02-02

1,3-dimethyl-2-(methylsulfanyl)-1H-1,3-benzodiazol-3-ium iodide Chemical and Physical Properties

Names and Identifiers

• EN300-37417736
• 1,3-dimethyl-2-(methylsulfanyl)-1H-1,3-benzodiazol-3-ium iodide
• 21337-32-6

• Inchi： 1S/C10H13N2S.HI/c1-11-8-6-4-5-7-9(8)12(2)10(11)13-3;/h4-7H,1-3H3;1H/q+1;/p-1
• InChI Key： INVGEKZFFFXYSY-UHFFFAOYSA-M
• SMILES： [I-].S(C)C1N(C)C2C=CC=CC=2[N+]=1C

Computed Properties

• Exact Mass: 319.98442g/mol
• Monoisotopic Mass: 319.98442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1Ų